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Compound of Interest

Compound Name: Dibutyl(methyl)sulfanium

Cat. No.: B15455137 Get Quote

A comprehensive search of chemical databases and scientific literature has revealed no

specific compound corresponding to "Dibutyl(methyl)sulfanium" and its associated salts. This

indicates that Dibutyl(methyl)sulfanium is not a well-characterized or commonly available

chemical entity. Therefore, a detailed technical guide on its specific properties, synthesis, and

biological activity cannot be provided.

While the requested information on Dibutyl(methyl)sulfanium is unavailable, this guide will

provide a general overview of sulfonium salts, their identifiers, synthesis, and relevance in

research and drug development, drawing parallels to known sulfonium compounds. This

information is intended for researchers, scientists, and drug development professionals who

may encounter similar classes of compounds.

Understanding Sulfonium Salts and Their
Identification
Sulfonium salts are a class of organosulfur compounds with the general formula [R¹R²R³S]⁺X⁻,

where three organic residues (R¹, R², R³) are covalently bonded to a central sulfur atom, which

carries a positive charge. This cation is accompanied by a counter-anion (X⁻). The specific

properties and reactivity of a sulfonium salt are determined by the nature of the organic

substituents and the counter-ion.

Key Identifiers for Chemical Compounds:
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For any well-characterized chemical, a set of unique identifiers is used for its unambiguous

identification in databases and literature. These include:

CAS Number: A unique numerical identifier assigned by the Chemical Abstracts Service

(CAS) to every chemical substance.

Molecular Formula: Represents the number of atoms of each element in a molecule.

SMILES (Simplified Molecular-Input Line-Entry System): A line notation for describing the

structure of chemical species using short ASCII strings.

InChI (International Chemical Identifier): A textual identifier for chemical substances,

designed to provide a standard way to encode molecular information.

A thorough search for these identifiers for "Dibutyl(methyl)sulfanium" salts did not yield any

results, underscoring its current absence from the known chemical space. In contrast, related

but distinct compounds are well-documented. For example, 1-Butanaminium, N,N-dibutyl-N-

methyl-, methyl sulfate (1:1), a quaternary ammonium compound, has the CAS number 13106-

24-6. This highlights the importance of precise nomenclature in chemical identification.

General Synthesis of Sulfonium Salts
The synthesis of sulfonium salts typically involves the alkylation of a thioether (sulfide). A

general reaction scheme is presented below:

R¹-S-R² (Thioether)

[R¹R²R³S]⁺X⁻ (Sulfonium Salt)

Nucleophilic Attack

R³-X (Alkylating Agent)

Click to download full resolution via product page

Figure 1: General synthesis of sulfonium salts.
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In this reaction, the sulfur atom of the thioether acts as a nucleophile, attacking the electrophilic

carbon of the alkylating agent. The leaving group (X) becomes the counter-ion of the resulting

sulfonium salt. Common alkylating agents include alkyl halides (e.g., methyl iodide) and alkyl

triflates.

For the hypothetical synthesis of a Dibutyl(methyl)sulfanium salt, one would theoretically

start with dibutyl sulfide and a methylating agent.

Relevance in Research and Drug Development
Sulfonium salts are valuable reagents and intermediates in organic synthesis and have gained

attention in medicinal chemistry and drug development.

Methylating Agents: S-Adenosylmethionine (SAM), a naturally occurring sulfonium salt, is a

key biological methylating agent. Synthetic sulfonium salts are also used as methylating and

alkylating agents in chemical synthesis.

Photoacid Generators: Certain sulfonium salts can release a strong acid upon irradiation with

UV light. This property is utilized in photolithography for the manufacturing of

microelectronics.

Therapeutic Potential: The introduction of methyl groups can significantly alter the

pharmacological properties of a drug molecule, including its potency, selectivity, and

metabolic stability. While no specific therapeutic applications for "Dibutyl(methyl)sulfanium"

are known, the broader class of sulfonium salts is being explored for various therapeutic

applications. For instance, some studies have investigated the use of sulfonium compounds

in the development of deuterated drugs to improve their pharmacokinetic profiles.

Conclusion
The specific chemical entity "Dibutyl(methyl)sulfanium" does not appear to be a known

compound with an established CAS number or documented properties. Researchers interested

in this or similar structures would likely need to undertake a de novo synthesis and

characterization process. For professionals in drug development, while the general class of

sulfonium salts holds promise, any investigation into novel derivatives would require rigorous

identification and toxicological evaluation. Given the lack of available data, no experimental

protocols or signaling pathways involving Dibutyl(methyl)sulfanium can be provided. It is
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recommended to consult chemical databases with precise structural queries to identify and

procure well-characterized sulfonium salts for research and development purposes.

To cite this document: BenchChem. [Technical Guide: The Elusive Dibutyl(methyl)sulfanium
Cation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15455137#dibutyl-methyl-sulfanium-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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